Cas no 1600512-13-7 (5-chloro-3-ethenyl-2-Pyridinecarboxylic acid)

5-chloro-3-ethenyl-2-Pyridinecarboxylic acid structure
1600512-13-7 structure
Product Name:5-chloro-3-ethenyl-2-Pyridinecarboxylic acid
CAS No:1600512-13-7
MF:C8H6ClNO2
MW:183.591741085052
CID:2107731
Update Time:2023-11-19

5-chloro-3-ethenyl-2-Pyridinecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 5-chloro-3-ethenyl-2-Pyridinecarboxylic acid
    • 5-chloro-3-vinylpicolinic acid
    • XEGWFNGYMAUQKS-UHFFFAOYSA-N
    • 2-Pyridinecarboxylic acid, 5-chloro-3-ethenyl-
    • CID 86715795
    • Inchi: 1S/C8H6ClNO2/c1-2-5-3-6(9)4-10-7(5)8(11)12/h2-4H,1H2,(H,11,12)
    • InChI Key: XEGWFNGYMAUQKS-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=O)O)C(C=C)=C1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 196
  • Topological Polar Surface Area: 50.2

Experimental Properties

  • Density: 1.379±0.06 g/cm3(Predicted)
  • Boiling Point: 332.2±42.0 °C(Predicted)
  • pka: 3.13±0.36(Predicted)
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